1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl-

• Molecular Formula: C16H14FN
• Molecular Weight: 239.29 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-2,5-dimethyl-1H-indole
• InChI: InChI=1S/C16H14FN/c1-10-3-8-15-14(9-10)16(11(2)18-15)12-4-6-13(17)7-5-12/h3-9,18H,1-2H3
• InChI Key: HFXMDBRHZIAKMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=C2C3=CC=C(C=C3)F)C

Description

1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl- is a useful research compound. Its molecular formula is C16H14FN and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude hydrazone (100 g), ethanol (700 ml) and conc. aqueous H2SO4 (40 ml) were refluxed for 18 h. After cooling to room temperature water (0.5 l) was added. The thus obtained mixture was extracted with (2×700 ml) ethyl acetate and the combined organic phases were washed with brine, dried and the solvents were evaporated in vacuo. This afforded the title compound, which was purified by column chromatography on silica gel (eluted with ethyl acetate/heptane 1:4) and crystallized from heptane. Yield: 75.5 g, mp:124°-128° C. In a corresponding manner the following indole derivative was prepared: 5-Chloro-3-phenyl-2-methyl-1H-indole 24b, (oil).